Cas no 103447-97-8 (1-(2-methoxyethoxy)propan-2-ol)

• Product Name: 1-(2-methoxyethoxy)propan-2-ol
• CAS No: 103447-97-8
• MF: C₆H₁₄O₃
• MW: 134.173562526703
• CID: 1137414
• PubChem ID: 13594746
• Update Time: 2025-05-26

1-(2-methoxyethoxy)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyethoxy)propan-2-ol
• 2-propanol, 1-(2-methoxyethoxy)-
• LogP
• EN300-138096
• AKOS011041484
• 103447-97-8
• SCHEMBL1077080
• CS-0234032

• Inchi： 1S/C6H14O3/c1-6(7)5-9-4-3-8-2/h6-7H,3-5H2,1-2H3
• InChI Key： YVZQGLYEUSZXFK-UHFFFAOYSA-N
• SMILES： O(CCOC)CC(C)O

Computed Properties

• Exact Mass: 134.09432
• Monoisotopic Mass: 134.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 56.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 1-(2-methoxyethoxy)propan-2-ol

Chemical Profile of 1-(2-methoxyethoxy)propan-2-ol (CAS No. 103447-97-8)

1-(2-methoxyethoxy)propan-2-ol, identified by its Chemical Abstracts Service (CAS) number 103447-97-8, is a significant organic compound with a molecular structure that combines both alcohol and ether functionalities. This unique combination makes it a versatile intermediate in synthetic chemistry, particularly in the pharmaceutical and fine chemical industries. The compound features a propan-2-ol backbone substituted with a 2-methoxyethoxy group, which imparts distinct reactivity and solubility characteristics, enabling its application in various chemical transformations.

The chemical formula of 1-(2-methoxyethoxy)propan-2-ol is C₅H₁₂O₂, reflecting its composition of five carbon atoms, twelve hydrogen atoms, and two oxygen atoms. The presence of the hydroxyl (-OH) group and the ether (-O-) linkage contributes to its ability to participate in hydrogen bonding and form stable complexes with other molecules. These properties are particularly valuable in drug design and development, where molecular interactions play a critical role in bioavailability and efficacy.

In recent years, 1-(2-methoxyethoxy)propan-2-ol has garnered attention in the field of medicinal chemistry due to its potential as a building block for more complex pharmacophores. Researchers have explored its utility in synthesizing novel compounds that exhibit therapeutic effects across multiple biological pathways. For instance, studies have demonstrated its role in the preparation of derivatives with anti-inflammatory and analgesic properties, leveraging its ability to modulate enzyme activity and receptor binding.

The synthesis of 1-(2-methoxyethoxy)propan-2-ol typically involves ethylene oxide methylation followed by reaction with propanal or related aldehydes. This approach ensures high yield and purity, making it a preferred choice for industrial-scale production. Advances in catalytic processes have further optimized these reactions, reducing environmental impact while maintaining efficiency. Such innovations align with the growing emphasis on sustainable chemistry practices within the pharmaceutical sector.

One of the most compelling applications of 1-(2-methoxyethoxy)propan-2-ol is in the development of prodrugs—a strategy that enhances drug delivery by converting inactive precursors into active forms within the body. The compound’s bifunctional nature allows it to act as a linker between pharmacologically active moieties and delivery systems, improving solubility and bioavailability. Recent clinical trials have highlighted its effectiveness in this context, particularly for drugs targeting central nervous system disorders where permeability across biological barriers is a challenge.

The pharmaceutical industry has also explored 1-(2-methoxyethoxy)propan-2-ol as a solvent and cosolvent in formulation development. Its ability to dissolve both polar and non-polar compounds makes it an ideal candidate for creating stable emulsions and suspensions. This property is especially relevant for oral and topical medications, where compatibility with excipients is crucial for therapeutic efficacy. Furthermore, its low toxicity profile has been confirmed through extensive toxicological studies, reinforcing its safety for human use.

From an industrial perspective, 1-(2-methoxyethoxy)propan-2-ol serves as a key intermediate in the production of specialty chemicals used in fragrances, polymers, and coatings. Its ether linkage provides flexibility in molecular design, enabling chemists to tailor properties such as volatility and thermal stability. Recent patents have described novel applications of this compound in high-performance materials, where its structural adaptability offers advantages over traditional solvents.

The environmental impact of using 1-(2-methoxyethoxy)propan-2-ol has been carefully evaluated by researchers aiming to minimize ecological footprints. Biodegradability studies indicate that under controlled conditions, the compound breaks down into less harmful metabolites without accumulating in ecosystems. This aligns with global regulatory standards that prioritize sustainable chemical alternatives. Manufacturers are increasingly adopting greener synthesis routes to reduce waste generation while maintaining high product quality.

In conclusion,1-(2-methoxyethoxy)propan-2-ol (CAS No. 103447-97-8) represents a multifaceted compound with broad applications across pharmaceuticals, fine chemicals, and material science. Its unique structural features enable innovative drug development strategies while supporting sustainable manufacturing practices. As research continues to uncover new uses for this versatile intermediate,1-(2-methoxyethoxy)propan-2-ol is poised to remain a cornerstone of modern chemical innovation.